6-(2-chlorophenyl)-2-[(4,6,8-trimethylquinazolin-2-yl)amino]pyrimidin-4(3H)-one

• Molecular Formula: C21H18ClN5O
• Molecular Weight: 391.9 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-2-[(4,6,8-trimethylquinazolin-2-yl)amino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H18ClN5O/c1-11-8-12(2)19-15(9-11)13(3)23-20(26-19)27-21-24-17(10-18(28)25-21)14-6-4-5-7-16(14)22/h4-10H,1-3H3,(H2,23,24,25,26,27,28)
• InChI Key: VSRCLIBLUJIXRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=NC(=N2)NC3=NC(=CC(=O)N3)C4=CC=CC=C4Cl)C)C

Description

6-(2-Chlorophenyl)-2-[(4,6,8-trimethylquinazolin-2-yl)amino]pyrimidin-4(3H)-one is a heterocyclic organic compound featuring a pyrimidine core fused with a quinazoline moiety. Its structural complexity arises from the 2-chlorophenyl substituent at position 6 of the pyrimidine ring and the 4,6,8-trimethylquinazoline group at position 2. This compound belongs to a class of molecules extensively studied for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Comparison with Similar Compounds

Key Structural Features :

• Pyrimidine Core : Serves as a scaffold for functional group attachment.
• 4,6,8-Trimethylquinazoline Moiety : Unique substitution pattern that may improve pharmacokinetic properties compared to simpler analogs.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s uniqueness lies in its 4,6,8-trimethylquinazoline substituent and 2-chlorophenyl group. Below is a comparative analysis with structurally related quinazoline-pyrimidine hybrids:

Key Differentiators

Quinazoline Substitution: The 4,6,8-trimethylquinazoline group in the target compound is distinct from the 4,6-dimethyl (), 4,8-dimethyl (), or 6-methoxy-4-methyl () substituents in analogs. This substitution may enhance steric effects and metabolic stability .

Biological Activity: Compounds with chlorobenzyl groups (e.g., 5-(3-chlorobenzyl)-6-methyl-2-[(4-methylquinazolin-2-yl)amino]pyrimidin-4(3H)-one) exhibit antimicrobial activity due to enhanced membrane penetration . Trifluoromethyl-containing analogs (e.g., ) show antibacterial activity attributed to electron-withdrawing effects improving target binding . The target compound’s 4,6,8-trimethylquinazoline moiety is hypothesized to improve anticancer activity by inhibiting kinases or tubulin polymerization, as seen in structurally similar molecules .